4-methoxy-N'-[(3Z)-2-oxo-1-(piperidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide

• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol
• IUPAC Name: N-[2-hydroxy-1-(piperidin-1-ylmethyl)indol-3-yl]imino-4-methoxybenzamide
• InChI: InChI=1S/C22H24N4O3/c1-29-17-11-9-16(10-12-17)21(27)24-23-20-18-7-3-4-8-19(18)26(22(20)28)15-25-13-5-2-6-14-25/h3-4,7-12,28H,2,5-6,13-15H2,1H3
• InChI Key: XXIRJDRMBFXFBT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N=NC2=C(N(C3=CC=CC=C32)CN4CCCCC4)O

Description

4-methoxy-N’-[(3Z)-2-oxo-1-(piperidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide is a complex organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry . This compound features a unique structure that includes a piperidine ring, an indole moiety, and a benzohydrazide group, making it a subject of interest in various scientific research fields.

Preparation Methods

One common synthetic route involves the Japp-Klingemann reaction, which is used to form the hydrazone linkage . Industrial production methods may involve optimization of reaction conditions such as temperature, solvent, and catalysts to achieve higher yields and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The indole moiety can be oxidized under specific conditions to form oxindole derivatives.

Reduction: The carbonyl group in the indole ring can be reduced to form dihydroindole derivatives.

Substitution: Electrophilic substitution reactions can occur on the aromatic rings, leading to the formation of various substituted derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles like halogens. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-methoxy-N’-[(3Z)-2-oxo-1-(piperidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: Indole derivatives, including this compound, are investigated for their potential therapeutic properties, such as anticancer, antiviral, and antimicrobial activities.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-methoxy-N’-[(3Z)-2-oxo-1-(piperidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide involves its interaction with specific molecular targets. The indole moiety can bind to various receptors and enzymes, modulating their activity. The piperidine ring may enhance the compound’s binding affinity and specificity. The exact pathways involved depend on the specific biological context and the target molecules .

Comparison with Similar Compounds

Similar compounds include other indole derivatives with different substituents on the indole ring or variations in the hydrazone linkage. For example:

• 4-methoxy-N’-[(3Z)-1-(2-methylpropyl)-2-oxo-2,3-dihydro-1H-indol-3-ylidene]benzohydrazide
• 4-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives These compounds share similar core structures but differ in their substituents, leading to variations in their chemical and biological properties. The uniqueness of 4-methoxy-N’-[(3Z)-2-oxo-1-(piperidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]benzohydrazide lies in its specific combination of functional groups, which may confer distinct biological activities and chemical reactivity.